Ethyl (2S)-3-amino-2-methoxypropanoate

• IUPAC Name: ethyl (2S)-3-amino-2-methoxypropanoate
• InChI: InChI=1S/C6H13NO3/c1-3-10-6(8)5(4-7)9-2/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key: HBYOLFIRVJTZRP-YFKPBYRVSA-N
• Canonical SMILES: CCOC(=O)C(CN)OC
• Isomeric SMILES: CCOC(=O)[C@H](CN)OC
• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other relevant factors. .

Molecular Structure Analysis

This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction. The rate and yield of the reaction are also typically discussed.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. The compound’s reactivity, stability, and other chemical properties might also be discussed.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would involve how the compound interacts with biological systems at the molecular level. This could include binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

This involves discussing the compound’s toxicity, flammability, and other hazards. It may also include information on safe handling and storage practices, as well as procedures to follow in case of exposure.

Future Directions

This involves discussing potential future research directions or applications for the compound. This could include potential uses in medicine, industry, or other fields, as well as unanswered questions or areas for further study.